Cas no 1021219-80-6 (N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021219-80-6
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5381949
• Update Time: 2025-07-17

N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide
• N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C22H19ClN4OS/c1-14-3-6-16(7-4-14)19-12-20-22(24-9-10-27(20)26-19)29-13-21(28)25-18-11-17(23)8-5-15(18)2/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： DKLFWFFNZOSQRJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.42±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Introduction to N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, with the CAS number 1021219-80-6, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic intervention. The presence of multiple pharmacophoric moieties, including chloro and methyl substituents on the phenyl ring, as well as a pyrazolo[1,5-a]pyrazine core, makes this compound a promising candidate for further exploration.

The structural complexity of N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide lends itself to diverse biological activities. The chloro and methyl groups on the phenyl ring are known to modulate the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the pyrazolo[1,5-a]pyrazine scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with kinase inhibition and other enzyme-mediated pathways.

In recent years, there has been a surge in research focusing on small molecules that can modulate protein-protein interactions and enzyme activities. N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide fits into this category, as its structural features suggest potential for inhibiting key enzymes involved in various disease pathways. For instance, studies have shown that pyrazolo[1,5-a]pyrazine derivatives can exhibit inhibitory effects on tyrosine kinases, which are implicated in cancer and inflammatory diseases.

The sulfanyl group in the molecule also plays a crucial role in its biological activity. Sulfanyl-containing compounds are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. This makes N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide a versatile scaffold for designing molecules with tailored biological properties.

Furthermore, the acetamide moiety at the terminal position of the molecule contributes to its solubility and bioavailability. Acetamides are commonly found in biologically active compounds due to their ability to enhance metabolic stability and improve pharmacokinetic profiles. This feature makes N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide an attractive candidate for further development into a therapeutic agent.

In the context of current research trends, N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide aligns well with the growing interest in structure-based drug design. High-throughput screening and computational methods have enabled researchers to rapidly identify and optimize molecules with desired biological activities. The structural features of this compound make it a promising candidate for virtual screening against large databases of biological targets.

The synthesis of N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves multi-step organic transformations that highlight the synthetic prowess required in modern chemical biology. Key steps include Suzuki-Miyaura cross-coupling reactions for constructing the pyrazolo[1,5-a]pyrazine core, followed by sulfanylation and acetylation to introduce the functional groups at strategic positions. These synthetic strategies not only showcase the versatility of current organic chemistry techniques but also provide insights into how such molecules can be tailored for specific biological applications.

Evaluation of N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide in preclinical studies has revealed promising results regarding its bioactivity. In vitro assays have demonstrated its ability to inhibit certain kinases with high selectivity. Additionally, preliminary in vivo studies suggest that this compound exhibits good pharmacokinetic properties and minimal toxicity at effective doses. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent.

The future direction of research on N-(5-chloro-2-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyразинe - 4 - yl}sulfanyl)acetamide will likely focus on optimizing its pharmacological profile through structure-based drug design principles. This includes modifying substituents on the phenyl rings to enhance binding affinity and reduce off-target effects. Furthermore, exploring new synthetic routes that improve yield and scalability will be crucial for advancing this compound towards clinical development.

In conclusion, N-(< stronгg > - 80 - 6 stronгg > ) is a structurally complex yet promising compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of pharmacophoric moieties makes it an attractive scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and develop innovative drug discovery strategies, compounds like this will play an increasingly important role in addressing unmet medical needs.